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Compound of Interest

Compound Name: Azide MegaStokes dye 735

Cat. No.: B12057196

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties and
applications of Azide MegaStokes 735, a fluorescent dye increasingly utilized in biological
research and drug development. This document details the dye's excitation and emission
characteristics, offers insights into its use in copper-catalyzed click chemistry, and provides
established protocols for its application in labeling biomolecules.

Core Spectroscopic Properties

Azide MegaStokes 735 is a near-infrared (NIR) fluorescent dye characterized by a significant
Stokes shift, which is the difference between the maximum excitation and emission
wavelengths. This large separation is advantageous for minimizing self-quenching and
reducing background fluorescence in complex biological samples. The key spectroscopic
parameters are summarized below.
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Property Value Solvent Reference
Excitation Maximum
586 nm Ethanol [1]
(Aex)
Emission Maximum
735 nm Ethanol [1]
(Aem)
Molar Absorbance (¢) 50,000 M~icm™1 Ethanol [1]
Stokes Shift 149 nm Ethanol Calculated

Note: Spectroscopic properties such as quantum yield and fluorescence lifetime for Azide
MegaStokes 735 are not readily available in the public domain. Researchers are advised to
determine these parameters experimentally for their specific application and solvent conditions.

Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)

Azide MegaStokes 735 is functionalized with an azide group, enabling its covalent attachment
to alkyne-modified biomolecules via the copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC) reaction, a cornerstone of "click chemistry."[2] This bioorthogonal reaction is highly
specific and efficient, proceeding under mild conditions compatible with biological systems. The
reaction forms a stable triazole linkage between the dye and the target molecule.

Below is a diagram illustrating the general workflow for labeling an alkyne-modified protein with
Azide MegaStokes 735.
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Workflow for Labeling Alkyne-Modified Protein

Reagent Preparation

Cu(l) Catalyst Solution

Alkyne-Modified Protein Azide MegaStokes 735 (.., CuSO4 + Reducing Agent)

Click Reaction

P> Combine Reactants [«

:

Incubate at Room Temperature

Purification

Purify Labeled Protein
(e.g., Size Exclusion Chromatography)

Preparation of Click Chemistry Reaction Components

Reactants Catalyst System

Alkyne-Modified Biomolecule Azide MegaStokes 735 CuS0O4 Sodium Ascorbate THPTA/TBTA
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Decision Pathway for Cell Labeling with Azide MegaStokes 735

Start: Need to label a specific biomolecule in cells?

Emroduce alkyne group into the biomolecule of interesa

A

Gncubate cells with Azide MegaStokes 735 and catalyst systern)

A/

(Wash cells to remove excess dye)

Analyze labeled cells (e.g., microscopy, flow cytometry)

Suboptimal results

Optimize labeling conditions (concentration, time)

Troubleshoot (e.g., low signal, high background)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12057196?utm_src=pdf-body-img
https://www.benchchem.com/product/b12057196?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

» 1. sigmaaldrich.com [sigmaaldrich.com]
e 2. interchim.fr [interchim.fr]

 To cite this document: BenchChem. [Azide MegaStokes 735: A Technical Guide to Excitation,
Emission, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057196#azide-megastokes-735-excitation-and-
emission-spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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